Cas no 1781046-72-7 (1-[(benzyloxy)carbonyl]-3-fluoroazetidine-3-carboxylic acid)

• Product Name: 1-[(benzyloxy)carbonyl]-3-fluoroazetidine-3-carboxylic acid
• CAS No: 1781046-72-7
• MF: C₁₂H₁₂FNO₄
• MW: 253.226387023926
• CID: 5693796
• PubChem ID: 121604267
• Update Time: 2025-06-13

1-[(benzyloxy)carbonyl]-3-fluoroazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• AKOS026739435
• MFCD28388981
• EN300-6510769
• P20413
• 1-[(benzyloxy)carbonyl]-3-fluoroazetidine-3-carboxylicacid
• SCHEMBL22075574
• BS-43413
• 1-[(benzyloxy)carbonyl]-3-fluoroazetidine-3-carboxylic acid
• 1781046-72-7
• SY322332
• SB22388
• 3-fluoro-1-phenylmethoxycarbonylazetidine-3-carboxylic acid

• Inchi： 1S/C12H12FNO4/c13-12(10(15)16)7-14(8-12)11(17)18-6-9-4-2-1-3-5-9/h1-5H,6-8H2,(H,15,16)
• InChI Key： YPEXDEBGFOOVNI-UHFFFAOYSA-N
• SMILES： FC1(C(=O)O)CN(C(=O)OCC2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 253.07503603g/mol
• Monoisotopic Mass: 253.07503603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-[(benzyloxy)carbonyl]-3-fluoroazetidine-3-carboxylic acid

Comprehensive Overview of 1-[(benzyloxy)carbonyl]-3-fluoroazetidine-3-carboxylic acid (CAS No. 1781046-72-7)

1-[(benzyloxy)carbonyl]-3-fluoroazetidine-3-carboxylic acid (CAS No. 1781046-72-7) is a fluorinated azetidine derivative that has garnered significant attention in pharmaceutical and medicinal chemistry research. This compound, characterized by its unique fluoroazetidine core and benzyloxycarbonyl protecting group, serves as a versatile building block for the synthesis of bioactive molecules. Its structural features, including the carboxylic acid functionality, make it a valuable intermediate in drug discovery, particularly for targeting enzymes and receptors involved in inflammatory and metabolic diseases.

The growing interest in fluorinated compounds like 1-[(benzyloxy)carbonyl]-3-fluoroazetidine-3-carboxylic acid stems from their enhanced metabolic stability and bioavailability, which are critical factors in modern drug design. Researchers are increasingly exploring its potential in the development of small-molecule inhibitors and protease inhibitors, aligning with current trends in personalized medicine and targeted therapies. The compound's CAS No. 1781046-72-7 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

One of the key applications of 1-[(benzyloxy)carbonyl]-3-fluoroazetidine-3-carboxylic acid lies in its role as a precursor for peptidomimetics, which mimic natural peptides but exhibit improved pharmacokinetic properties. This aligns with the rising demand for next-generation therapeutics that address limitations such as poor oral absorption and rapid degradation. The compound's fluoro substitution further enhances its binding affinity to biological targets, a feature highly sought after in the design of GPCR modulators and kinase inhibitors.

From a synthetic chemistry perspective, 1-[(benzyloxy)carbonyl]-3-fluoroazetidine-3-carboxylic acid offers a robust platform for structure-activity relationship (SAR) studies. Its modular structure allows for facile derivatization, enabling researchers to optimize drug candidates for specific applications. Recent publications highlight its utility in the synthesis of anticancer agents and antiviral compounds, topics that dominate current scientific discourse due to global health challenges.

In addition to its pharmaceutical applications, 1-[(benzyloxy)carbonyl]-3-fluoroazetidine-3-carboxylic acid is also investigated for its potential in bioconjugation and prodrug strategies. These approaches are pivotal in improving drug delivery systems, a hot topic in the era of nanomedicine and precision oncology. The compound's carboxylic acid group facilitates covalent attachment to carriers or targeting moieties, making it a valuable tool for antibody-drug conjugates (ADCs) research.

Quality control and analytical characterization of 1-[(benzyloxy)carbonyl]-3-fluoroazetidine-3-carboxylic acid are essential for ensuring its reproducibility in research. Advanced techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and structural integrity. These methods are frequently discussed in online forums and scientific communities, underscoring the compound's prominence in analytical chemistry.

As the demand for fluorinated building blocks continues to rise, 1-[(benzyloxy)carbonyl]-3-fluoroazetidine-3-carboxylic acid (CAS No. 1781046-72-7) remains a focal point for innovation. Its compatibility with green chemistry principles, such as solvent-free reactions and catalytic processes, further enhances its appeal in sustainable drug development. This aligns with the broader industry shift toward environmentally friendly synthesis, a topic gaining traction among researchers and policymakers alike.

In summary, 1-[(benzyloxy)carbonyl]-3-fluoroazetidine-3-carboxylic acid represents a critical asset in the toolkit of medicinal chemists. Its multifaceted applications, from drug discovery to bioconjugation, position it at the forefront of modern pharmaceutical research. With ongoing advancements in synthetic methodologies and biological evaluations, this compound is poised to play a pivotal role in addressing unmet medical needs and shaping the future of therapeutics.